Cas no 1214351-97-9 (5-Methyl-2-(trifluoromethyl)mandelic acid)
1214351-97-9 structure
Product Name:5-Methyl-2-(trifluoromethyl)mandelic acid
CAS No:1214351-97-9
MF:C10H9F3O3
MW:234.171873807907
CID:4985033
Update Time:2023-08-24
5-Methyl-2-(trifluoromethyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-2-(trifluoromethyl)mandelic acid
- 5-Methyl-2-(trifluoromethyl)mandelic acid
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- Inchi: 1S/C10H9F3O3/c1-5-2-3-7(10(11,12)13)6(4-5)8(14)9(15)16/h2-4,8,14H,1H3,(H,15,16)
- InChI Key: VVIOVLDDORONSB-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C)=CC=1C(C(=O)O)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 265
- XLogP3: 2.1
- Topological Polar Surface Area: 57.5
5-Methyl-2-(trifluoromethyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013006359-250mg |
5-Methyl-2-(trifluoromethyl)mandelic acid |
1214351-97-9 | 97% | 250mg |
$489.60 | 2023-09-04 | |
| Alichem | A013006359-500mg |
5-Methyl-2-(trifluoromethyl)mandelic acid |
1214351-97-9 | 97% | 500mg |
$798.70 | 2023-09-04 | |
| Alichem | A013006359-1g |
5-Methyl-2-(trifluoromethyl)mandelic acid |
1214351-97-9 | 97% | 1g |
$1504.90 | 2023-09-04 |
5-Methyl-2-(trifluoromethyl)mandelic acid Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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